Cas no 78456-63-0 (2,3-dichloronaphthalene-1,4,5,8-tetrone)

2,3-dichloronaphthalene-1,4,5,8-tetrone structure
78456-63-0 structure
Product Name:2,3-dichloronaphthalene-1,4,5,8-tetrone
CAS No:78456-63-0
MF:C10H2Cl2O4
MW:257.026481151581
CID:1792551
PubChem ID:150698
Update Time:2025-04-21

2,3-dichloronaphthalene-1,4,5,8-tetrone Chemical and Physical Properties

Names and Identifiers

    • 2,3-dichloronaphthalene-1,4,5,8-tetrone
    • 1,4,5,8-naphthalenetetrone, 2,3-dichloro-
    • 2,3-Dichloro-1,4,5,8-naphthalenetetrone
    • 2,3-dichloro-1,4,5,8-naphthodiquinone
    • 2,3-Dichloronaphthodiquinone
    • dichloronaphthodiquinone
    • SCHEMBL3063819
    • CCRIS 6668
    • 78456-63-0
    • DTXSID40229091
    • Inchi: 1S/C10H2Cl2O4/c11-7-8(12)10(16)6-4(14)2-1-3(13)5(6)9(7)15/h1-2H
    • InChI Key: JCGZOXQVXZJDSW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C2C(C=CC(C=2C1=O)=O)=O)=O)Cl

Computed Properties

  • Exact Mass: 255.93300
  • Monoisotopic Mass: 255.9330139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • PSA: 68.28000
  • LogP: 0.03460
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